Cas no 2228565-12-4 (1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine
• CAS No: 2228565-12-4
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 6056325
• PubChem ID: 165632639
• Update Time: 2025-07-18

1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine
• 2228565-12-4
• EN300-1940281

• Inchi： 1S/C10H11F2N3/c11-10(12)7(13)5-9-6-3-1-2-4-8(6)14-15-9/h1-4,7,10H,5,13H2,(H,14,15)
• InChI Key： ZOVHSNDQPYQFMN-UHFFFAOYSA-N
• SMILES： FC(C(CC1=C2C=CC=CC2=NN1)N)F

Computed Properties

• Exact Mass: 211.09210369g/mol
• Monoisotopic Mass: 211.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine

Introduction to 1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine (CAS No. 2228565-12-4)

1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine, with the CAS number 2228565-12-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The introduction of difluoro groups in the structure of this compound adds unique chemical and biological characteristics that make it a promising candidate for various therapeutic applications.

The molecular structure of 1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine consists of a central indazole ring attached to a difluorinated propylamine moiety. The indazole ring is a heterocyclic aromatic compound with a wide range of biological activities, making it an important scaffold in drug discovery. The difluorinated propylamine group introduces additional complexity and potential for enhanced pharmacological properties, such as improved metabolic stability and receptor binding affinity.

Recent studies have highlighted the potential of 1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine has also shown promise in cancer research. A study published in the Cancer Research journal demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The selective nature of this inhibition suggests that 1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine could be developed into a targeted therapy with reduced side effects compared to traditional chemotherapy agents.

The pharmacokinetic properties of 1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine have also been extensively studied. Research indicates that the difluorinated propylamine group enhances the metabolic stability and bioavailability of the compound, making it suitable for oral administration. This is a significant advantage in drug development, as it simplifies the formulation and dosing regimens for patients.

In terms of safety and toxicity, preliminary studies have shown that 1,1-difluoro-3-(1H-indazol-3-yl)propan-2-amine exhibits a favorable safety profile at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans. These trials will also help to optimize dosing regimens and identify any potential side effects or drug interactions.

The development of 1,1-difluoro-3-(1H-indazol-3-y l)propan - 2 - amine strong > is part of a broader trend in medicinal chemistry towards designing more targeted and effective therapies with improved safety profiles. The unique combination of an indazole ring and a difluorinated propylamine group makes this compound an exciting candidate for further research and development.

In conclusion, 1, 1 - dif lu oro - 3 - ( 1 H - ind az ol - 3 - yl ) pro pan - 2 - amine strong > (CAS No. 22 28565 - 12 - 4 ) represents a significant advancement in the field of medicinal chemistry. Its potential applications in treating inflammatory diseases and cancer make it a promising candidate for further investigation. As research continues to uncover its full therapeutic potential, this compound may play a crucial role in developing new treatments for various medical conditions.